Cas no 21650-05-5 (Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI))
![Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI) structure](https://www.kuujia.com/scimg/cas/21650-05-5x300.png)
21650-05-5 structure
Product Name:Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI)
CAS No:21650-05-5
Molecular Formula:C17H20N4O4
Molecular Weight:344.3651
CID:290419
PubChem ID:270071
Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI) Properties
Names and Identifiers
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- Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI)
- NSC-112188
- 21650-05-5
- N-(1-Hydroxy-2-{[hydroxy(quinoxalin-2-yl)methylidene]amino}propylidene)valine
- NSC112188
- DTXSID90944242
-
- InChIKey: QYRGRNBTQLNQON-UHFFFAOYSA-N
- Inchi: InChI=1S/C17H20N4O4/c1-9(2)14(17(24)25)21-15(22)10(3)19-16(23)13-8-18-11-6-4-5-7-12(11)20-13/h4-10,14H,1-3H3,(H,19,23)(H,21,22)(H,24,25)
- SMILES: CC(C(NC(C(NC(C1C=NC2=CC=CC=C2N=1)=O)C)=O)C(=O)O)C
Computed Properties
- Exact Mass: 344.1486
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 6
- Monoisotopic Mass: 344.148
- Heavy Atom Count: 25
- Complexity: 511
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 121.28
- Refractive Index: 1.598
- Boiling Point: 693.7°Cat760mmHg
- Flash Point: 373.4°C
- Density: 1.286
Valine,N-[N-(2-quinoxalinylcarbonyl)-L-alanyl]-, L- (8CI) Related Literature
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Anthony K. Cheetham,Thomas D. Bennett,François-Xavier Coudert,Andrew L. Goodwin Dalton Trans., 2016,45, 4113-4126
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Brandon Q. Mercado,Marilyn M. Olmstead,Christine M. Beavers,Michael L. Easterling,Steven Stevenson,Mary A. Mackey,Curtis E. Coumbe,Joshua D. Phillips,J. Paige Phillips,Josep M. Poblet,Alan L. Balch Chem. Commun., 2010,46, 279-281
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Arun Singh Babal,Ravi Gupta,Bhanu Pratap Singh,Sanjay R. Dhakate RSC Adv., 2015,5, 43462-43472
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N. A. Kyeremateng,M.-T. Sougrati,J.-C. Jumas,H. Martinez Nanoscale, 2014,6, 7827-7831
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Yating Yang,Youshi Lan,Qian Liu,Liyang Zhu,Xuan Hao,Jin Zhou,Suliang Yang,Guoxin Tian RSC Adv., 2023,13, 23947-23954
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Lei Pan,Roe-Hoan Yoon Faraday Discuss., 2010,146, 325-340
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Jingjing Guo,Li Lin,Kaifeng Zhao,Yanling Song,Mengjiao Huang,Zhi Zhu,Leiji Zhou Lab Chip, 2020,20, 1577-1585
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Camelia Henríquez,Edwin Palacio,Farida El Yousfi,Víctor Cerdà Anal. Methods, 2014,6, 9142-9151
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Yasumitsu Ogra,Ayane Katayama,Yurie Ogihara,Ayako Yawata,Yasumi Anan Metallomics, 2013,5, 429-436
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Yonghe Ding,Xiangzhong Zhao,Chengwen Gao,Yafang Li,Haoxu Wang,Xiaoyu Liu,Yujuan Niu,Yuanchao Sun,Teng Li,Yongyong Shi Food Funct., 2022,13, 13028-13039
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